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Compound of Interest

Compound Name:
4-Fluoro-5-hydroxy-2-

methylbenzamide

Cat. No.: B8130904

Get Quote

This guide provides a comprehensive technical overview of 4-Fluoro-5-hydroxy-2-
methylbenzamide, a substituted benzamide of interest to researchers and professionals in

drug development and chemical synthesis. This document delineates its chemical identity, a

plausible synthetic pathway, its anticipated physicochemical properties, and a discussion of its

potential applications based on the well-established bioactivity of the benzamide scaffold.

Core Compound Identification
Chemical Name: 4-Fluoro-5-hydroxy-2-methylbenzamide

CAS Number: 2270905-39-8[1]

IUPAC Name: 4-Fluoro-5-hydroxy-2-methylbenzamide

Molecular Formula: C₈H₈FNO₂[1]

Molecular Weight: 169.15 g/mol [1]
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Identifier Value Source

CAS Number 2270905-39-8 ChemScene[1]

Molecular Formula C₈H₈FNO₂ ChemScene[1]

Molecular Weight 169.15 ChemScene[1]

Synthesis and Mechanism
The synthesis of 4-Fluoro-5-hydroxy-2-methylbenzamide can be logically approached from

its corresponding carboxylic acid, 4-Fluoro-5-hydroxy-2-methylbenzoic acid (CAS No. 1784587-

83-2). The conversion of a carboxylic acid to a primary amide is a fundamental transformation

in organic chemistry, often proceeding through an activated intermediate to facilitate the

reaction with an amine source.

Proposed Synthesis of 4-Fluoro-5-hydroxy-2-
methylbenzoic acid
A direct, validated synthesis for 4-Fluoro-5-hydroxy-2-methylbenzoic acid is not readily

available in the public domain. However, a plausible route can be extrapolated from the

synthesis of structurally similar compounds, such as 4-fluoro-2-methylbenzoic acid, which has

been synthesized from m-fluorotoluene. This suggests a synthetic strategy starting from a

commercially available, appropriately substituted toluene derivative, followed by oxidation of

the methyl group to a carboxylic acid.

Experimental Protocol: Amidation of 4-Fluoro-5-
hydroxy-2-methylbenzoic acid
The following protocol describes a general yet robust method for the amidation of a carboxylic

acid using a coupling agent. This method is chosen for its efficiency and broad substrate

scope.

Materials:

4-Fluoro-5-hydroxy-2-methylbenzoic acid (1.0 eq)
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Titanium(IV) chloride (TiCl₄) (3.0 eq)[2]

Pyridine (solvent)[2]

Ammonia source (e.g., ammonia solution or ammonium chloride) (1.0 eq)

Toluene

1 N Hydrochloric acid (HCl)

Methylene chloride (DCM)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Reaction Setup: In a dry, round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), dissolve 4-Fluoro-5-hydroxy-2-methylbenzoic acid (1.0 eq) in anhydrous pyridine.[2]

Addition of Reagents: To the stirred solution, add the ammonia source (1.0 eq), followed by

the dropwise addition of TiCl₄ (3.0 eq).[2] The reaction is exothermic and should be

controlled with an ice bath if necessary.

Reaction: The reaction mixture is then heated to 85 °C and stirred for approximately 2 hours.

[2] Reaction progress should be monitored by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

Work-up: Upon completion, cool the reaction mixture to room temperature. Remove the

pyridine by co-evaporation with toluene under reduced pressure.

Extraction: Treat the residue with 1 N HCl and extract the aqueous layer with methylene

chloride (3 x volumes).[2]

Drying and Concentration: Combine the organic extracts and dry over anhydrous MgSO₄ or

Na₂SO₄. Filter the drying agent and concentrate the filtrate under reduced pressure to yield

the crude 4-Fluoro-5-hydroxy-2-methylbenzamide.
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Purification: The crude product can be purified by recrystallization or column chromatography

on silica gel.

Causality of Experimental Choices:

Pyridine as Solvent: Pyridine serves not only as a solvent but also as a base to neutralize

the HCl generated during the reaction, driving the equilibrium towards product formation.[2]

Titanium(IV) chloride (TiCl₄): TiCl₄ acts as a powerful Lewis acid, activating the carboxylic

acid towards nucleophilic attack by the amine. This allows the reaction to proceed under

relatively mild conditions.[2]

Inert Atmosphere: The use of an inert atmosphere is crucial to prevent the reaction of TiCl₄

with atmospheric moisture, which would deactivate the reagent.

Starting Material Reagents & Conditions Final Product

4-Fluoro-5-hydroxy-
2-methylbenzoic acid

1. Ammonia Source, TiCl4
2. Pyridine, 85 °C

Amidation 4-Fluoro-5-hydroxy-
2-methylbenzamide

Click to download full resolution via product page

Caption: Synthetic workflow for the amidation of 4-Fluoro-5-hydroxy-2-methylbenzoic acid.

Physicochemical Properties and Structural Insights
While specific experimental data for 4-Fluoro-5-hydroxy-2-methylbenzamide is not

extensively available, its physicochemical properties can be predicted based on the general

characteristics of substituted benzamides.

Solubility: Benzamides are generally white or pale-colored powders that can be soluble in

water and other organic solvents.[3] The presence of the hydroxyl and amide groups would

likely contribute to its solubility in polar solvents.

Stability: Benzamides are relatively stable compounds. However, they can be susceptible to

degradation by strong acids or bases.[3]
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Spectroscopic Data:

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons, the methyl protons, and the amide protons. The chemical shifts and coupling

constants of the aromatic protons will be influenced by the fluorine, hydroxyl, and amide

substituents.

¹³C NMR: The carbon NMR will provide information on the chemical environment of each

carbon atom in the molecule. The carbonyl carbon of the amide typically appears in the

downfield region of the spectrum.

IR Spectroscopy: The infrared spectrum should exhibit characteristic absorption bands for

the N-H stretching of the amide, the C=O stretching of the carbonyl group, and the O-H

stretching of the hydroxyl group.

Potential Applications and Biological Relevance
The benzamide scaffold is a well-established pharmacophore in medicinal chemistry, with

derivatives exhibiting a wide range of biological activities.

Antipsychotic and Antidepressant Activity: Substituted benzamides are known to act as

selective modulators of the dopaminergic system, with some compounds showing efficacy as

atypical antipsychotics and antidepressants.[4]

Other Pharmacological Activities: Various benzamide derivatives have demonstrated

antimicrobial, analgesic, anti-inflammatory, and anticancer properties.[5]

Bioisosteric Replacement: The amide bond is a key functional group in many biologically

active molecules. The strategic replacement of an amide with a bioisostere can be a

powerful tool in drug design to improve pharmacokinetic and pharmacodynamic properties.

[6][7] 4-Fluoro-5-hydroxy-2-methylbenzamide could serve as a valuable building block or

a starting point for the development of novel therapeutic agents through such bioisosteric

modifications.
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Caption: Potential pharmacological relevance of substituted benzamides.

Conclusion
4-Fluoro-5-hydroxy-2-methylbenzamide represents a molecule of significant interest for

further investigation in the fields of medicinal chemistry and materials science. This guide

provides a foundational understanding of its identity, a scientifically sound synthetic approach,

and an overview of its potential properties and applications based on established knowledge of

the benzamide class of compounds. The detailed experimental protocol and the discussion of

the underlying chemical principles are intended to empower researchers to explore the

potential of this and related molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8130904/docs#an-in-depth-technical-guide-to-4-
fluoro-5-hydroxy-2-methylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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